Cas no 32889-48-8 (Propanenitrile,2-[[4-chloro-6-(cyclopropylamino)-1,3,5-triazin-2-yl]amino]-2-methyl-)

• Product Name: Propanenitrile,2-[[4-chloro-6-(cyclopropylamino)-1,3,5-triazin-2-yl]amino]-2-methyl-
• CAS No: 32889-48-8
• MF: C₁₀H₁₃ClN₆
• MW: 252.703419446945
• CID: 307218
• Update Time: 2025-04-19

Propanenitrile,2-[[4-chloro-6-(cyclopropylamino)-1,3,5-triazin-2-yl]amino]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,2-[[4-chloro-6-(cyclopropylamino)-1,3,5-triazin-2-yl]amino]-2-methyl-
• 2-[[4-chloro-6-(cyclopropylamino)-1,3,5-triazin-2-yl]amino]-2-methylpropanenitrile
• Procyazine
• Procyazine Solution
• 2-(4-chloro-6-cyclopropylamino-1,3,5-triazin-2-ylamino)-2-methylpropiononitrile
• 2-{[4-chloro-6-(cyclopropylamino)-1,3,5-triazin-2-yl]amino}-2-methylpropanenitrile
• Cycle
• procyanazine

• Inchi： 1S/C10H13ClN6/c1-10(2,5-12)17-9-15-7(11)14-8(16-9)13-6-3-4-6/h6H,3-4H2,1-2H3,(H2,13,14,15,16,17)
• InChI Key： WUZNHSBFPPFULJ-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(N=1)NC1CC1)NC(C#N)(C)C

Computed Properties

• Exact Mass: 241.10900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing

Experimental Properties

• Density: 1.2812 (rough estimate)
• Melting Point: 170°C
• Boiling Point: 398.37°C (rough estimate)
• Refractive Index: 1.6000 (estimate)
• PSA: 62.73000
• LogP: 2.45570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazine-2,4-diamines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines 1,3,5-triazine-2,4-diamines